2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%

• IUPAC Name: 2-[2-fluoro-3-(trifluoromethyl)phenyl]-6-methylbenzoic acid
• InChI: InChI=1S/C15H10F4O2/c1-8-4-2-5-9(12(8)14(20)21)10-6-3-7-11(13(10)16)15(17,18)19/h2-7H,1H3,(H,20,21)
• InChI Key: JLROZSMVJUMXQL-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)C2=C(C(=CC=C2)C(F)(F)F)F)C(=O)O
• Molecular Formula: C15H10F4O2
• DSSTOX Substance ID: DTXSID30691809
• Molecular Weight: 298.23 g/mol
• CAS RN: 1261893-64-4

Description

2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% (2F3TPMB-95) is an aromatic acid derivative with a unique combination of physical and chemical properties that make it a versatile and useful reagent in a variety of research and industrial applications. Its structure consists of a phenyl ring with two fluoro-trifluoromethyl substituents and a methyl group on the 6th position on the benzene ring. This compound has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, catalysts, and polymers. In addition, it has been used in the production of a variety of materials, including polymers, dyes, and pharmaceuticals.

Mechanism of Action

2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% is an aromatic acid derivative with a unique combination of physical and chemical properties that make it a versatile and useful reagent in a variety of research and industrial applications. Its structure consists of a phenyl ring with two fluoro-trifluoromethyl substituents and a methyl group on the 6th position on the benzene ring. This combination of substituents gives the molecule its unique properties, which make it a useful reagent in a variety of research and industrial applications.
Biochemical and Physiological Effects
2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% has been studied for its biochemical and physiological effects in a variety of organisms. In studies of mice, 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% was found to have anti-inflammatory effects, and to reduce the severity of allergic reactions. In studies of rats, 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% was found to have anti-fungal and anti-microbial effects. In studies of human cells, 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% was found to have anti-cancer effects.

Advantages and Limitations for Lab Experiments

2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% is a useful reagent in a variety of research and industrial applications. Its unique combination of physical and chemical properties makes it particularly useful in the synthesis of complex organic molecules. However, there are some limitations to using 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% in laboratory experiments. For example, it is not soluble in water, making it difficult to use in aqueous solutions. In addition, its high boiling point makes it difficult to use in high-temperature reactions.

Future Directions

There are a variety of potential future directions for the use of 2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95%. One potential direction is its use as a catalyst in organic synthesis reactions. Another potential direction is its use as a reagent in the synthesis of polymers and other materials. Additionally, its unique combination of physical and chemical properties make it a promising candidate for use in drug development. Finally, its anti-inflammatory, anti-fungal, anti-microbial, and anti-cancer properties make it a promising candidate for use in the development of new therapeutic agents.

Synthesis Methods

2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% can be synthesized by a variety of methods. The most common synthesis route involves the reaction of 2-fluoro-3-trifluoromethylphenol with ethyl bromoacetate in the presence of a base such as sodium hydroxide. This reaction yields the desired acid in high yields. An alternate synthesis route involves the reaction of 2-fluoro-3-trifluoromethylphenol with a Grignard reagent such as methylmagnesium bromide in the presence of a base such as sodium hydroxide. This reaction also yields the desired acid in high yields.

Scientific Research Applications

2-(2-Fluoro-3-trifluoromethylphenyl)-6-methylbenzoic acid, 95% has been used in a variety of scientific research applications. It has been used as a reagent in the synthesis of a variety of organic compounds, including pharmaceuticals, dyes, catalysts, and polymers. In addition, it has been used in the production of a variety of materials, including polymers, dyes, and pharmaceuticals. Its unique combination of physical and chemical properties makes it particularly useful in the synthesis of complex organic molecules.